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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol
CAS No.: 14482-32-7
Cat. No.: B1266704
Get Quote
. J

Executive Summary

2-Amino-4-methoxybenzenethiol (CAS: 113136-91-3) represents a "privileged scaffold” in
medicinal chemistry, primarily serving as the critical metabolic precursor to 6-substituted
benzothiazoles. While theoretically simple, its physical utility is complicated by its high
susceptibility to oxidative dimerization.

This guide moves beyond standard data sheets to address the transient nature of this
molecule. For drug development professionals, the critical physical property is not its static
melting point, but its redox potential and nucleophilicity. Successful utilization requires
generating the species in situ or maintaining it as a stable salt (e.g., Hydrochloride or Zinc
mercaptide) until the moment of cyclization.

Physicochemical Profile

The free base of 2-Amino-4-methoxybenzenethiol is rarely isolated for long-term storage due
to rapid auto-oxidation. The data below contrasts the theoretical free base with its stable

handling forms.
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Table 1: Comparative Physical Properties

Free Base Hydrochloride Salt  Disulfide Impurity
Property . L
(Transient) (Stable) (Oxidized)
Formula C7H9NOS C7H9NOS - HCI C14H16N202S:2
MW 155.22 g/mol 191.68 g/mol 308.42 g/mol
Viscous yellow oil / Off-white to pale grey ]
Appearance ) ) ) Yellow solid
Low-melting solid crystalline powder
) ) ~35-40°C
Melting Point 205-210°C (dec) 138-142°C
(Decomposes)
N DMSO, DMF (Poor in
Solubility DMSO, MeOH, DCM Water, DMSO, MeOH
water)
pKa (Thiol) ~6.5-7.0 (Est.) N/A N/A
Characteristic sulfur )
Odor Mild sulfur odor Odorless

stench

Critical Insight: If your sample has turned from a pale oil/solid to a bright yellow crust, it has

oxidized to the disulfide (Bis(2-amino-4-methoxyphenyl)disulfide). This is the most common

failure mode in synthesis yields.

Stability & Reactivity Mechanisms

Understanding the degradation pathway is essential for protocol design. The molecule contains

two competing nucleophiles: the amino group (-NHz) and the thiol group (-SH).

The Oxidation Trap

The thiol group is highly susceptible to aerobic oxidation, forming a disulfide bridge. This

reaction is catalyzed by trace metals and basic pH.
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Figure 1: The competitive landscape between productive cyclization and oxidative dimerization.

Experimental Protocols
Protocol A: In Situ Generation and Trapping

Objective: Avoid isolation of the unstable free thiol by generating it from the stable disulfide
precursor immediately prior to use.

Reagents:

e Bis(2-amino-4-methoxyphenyl)disulfide (1.0 eq)

o Triphenylphosphine (TPP) or TCEP (1.1 eq)

e Solvent: Dioxane/Water (4:1) or THF

Workflow:

o Suspension: Suspend the disulfide impurity/precursor in degassed Dioxane/Water.
e Reduction: Add TPP (1.1 eq). Stir at RT for 1 hour.

o Self-Validation: Monitor via TLC. The non-polar disulfide spot (high Rf) should disappear,
replaced by the polar thiol spot (lower Rf, streaks).

e Cyclization (One-Pot): Do NOT isolate. Add the aldehyde/carboxylic acid electrophile directly
to the reaction mixture.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1266704/docs?utm_src=pdf-body-img#technical-guide-physical-properties-handling-of-2-amino-4-methoxybenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Reflux: Heat to 80°C to effect cyclization to the benzothiazole.

Protocol B: Handling the Hydrochloride Salt

If you purchase the HCI salt, it is hygroscopic and prone to hydrolysis.
o Storage: Store at -20°C under Argon. Desiccate.

o Neutralization: When the free base is required, liberate it using a degassed sodium
carbonate solution.

o Extraction: Extract immediately into DCM under nitrogen flow. Use immediately.

Applications in Drug Discovery

The 2-amino-4-methoxybenzenethiol scaffold is the structural parent of the 6-
methoxybenzothiazole class.

Key Therapeutic Areas

o Neuroprotection (Riluzole Analogs): The 6-methoxy substitution pattern modulates
lipophilicity (LogP) and blood-brain barrier (BBB) penetration compared to the
trifluoromethoxy group found in Riluzole.

o PET Imaging Agents: Used as a precursor for synthesis of Pittsburgh Compound B (PiB)
analogs (amyloid-beta binding agents) where the methoxy group is often radiolabeled ([**C]-
CHs).
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Figure 2: Downstream utility of the scaffold in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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